N-methyl-N-phenylcarbamic acid (4-tert-butylphenyl) ester

• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: (4-tert-butylphenyl) N-methyl-N-phenylcarbamate
• InChI: InChI=1S/C18H21NO2/c1-18(2,3)14-10-12-16(13-11-14)21-17(20)19(4)15-8-6-5-7-9-15/h5-13H,1-4H3
• InChI Key: OICHJZBXSCSCLW-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)OC(=O)N(C)C2=CC=CC=C2

Description

N-methyl-N-phenylcarbamic acid (4-tert-butylphenyl) ester is a carbamate ester.

Scientific Research Applications

Metabolism Studies

• Metabolism in Insects and Mice : The compound's metabolism was investigated in mice and various insect species. Hydroxylation of both the tert-butyl group and the N-methyl group was observed, leading to the formation of m-(beta-hydroxy-tert.-butyl)phenol and other dihydroxy compounds. The study highlights species-specific variations in the production of different oxidation products, suggesting the involvement of multiple enzymes in the process (Douch & Smith, 1971).

Chemical Synthesis

• Synthesis of Chiral Auxiliaries and Intermediates : The compound has been used in the synthesis of various chiral auxiliaries and intermediates. This includes its utilization in the preparation of oxazolidinones and other complex structures, demonstrating its versatility as a building block in organic synthesis (Brenner et al., 2003), (Yang et al., 2009).

• Deprotection in Organic Synthesis : Aqueous phosphoric acid has been shown to effectively deprotect tert-butyl carbamates, including N-methyl-N-phenylcarbamic acid (4-tert-butylphenyl) ester, under mild and selective conditions. This property is crucial for the synthesis of complex organic molecules, such as clarithromycin derivatives, without affecting other sensitive functional groups (Li et al., 2006).

• Directed Hydrogenation Studies : The compound is involved in studies of N-tert-butoxycarbonylamino- and hydroxyl-directed hydrogenation, yielding diastereomers important for pharmaceutical and chemical research (Smith et al., 2001).

• Synthetic Studies on Marine Drugs : It has been used in synthetic studies related to marine drugs, particularly in the synthesis of 4H-chromene-2-carboxylic acid ester derivatives, which are crucial for understanding the structural-activity relationship of antitumor antibiotic tetrahydroisoquinoline natural products (Li et al., 2013).

• Green Synthesis of Antioxidants : The compound has been synthesized using green chemistry principles for the development of new antioxidants, highlighting its potential in sustainable chemical processes (Guo et al., 2020).

• Anionic Polymerization Studies : It has been utilized in the anionic polymerization of monomers containing functional groups, contributing to the development of polymers with well-defined chain structures for advanced material applications (Ishizone et al., 2000).

• Anticancer Activity Research : The compound has been involved in the synthesis of half-sandwich cyclometalated Rh(III) and Ir(III) complexes, which show promise in DNA/protein binding and anticancer activity (Mukhopadhyay et al., 2015).